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Compound Name:
1,4-Dibromonaphthalene-2,3-

diamine

Cat. No.: B3075788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Dibromonaphthalene-2,3-diamine is a halogenated aromatic diamine. Its structure

suggests its potential as a precursor in the synthesis of more complex molecules, particularly in

the fields of materials science and medicinal chemistry. The presence of two amine groups and

two bromine atoms on the naphthalene core offers multiple reactive sites for further

functionalization. This document provides a comprehensive overview of the available

physicochemical properties, synthetic methodologies, and potential applications of this

compound. It is important to note that while computational data for this compound is available,

experimentally determined physicochemical data is limited in publicly accessible literature,

indicating its primary role as a synthetic intermediate.

Physicochemical Properties
Quantitative physicochemical data for 1,4-Dibromonaphthalene-2,3-diamine is primarily

based on computational models. These predicted values provide useful estimates for its

behavior in various chemical environments.
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Property Value Source

Molecular Formula C₁₀H₈Br₂N₂ [PubChem][1]

Molecular Weight 315.99 g/mol [PubChem][1]

CAS Number 103598-22-7 [Guidechem][2]

XLogP3-AA (Predicted) 3.2 [PubChem][1]

Hydrogen Bond Donor Count 2 [PubChem][1]

Hydrogen Bond Acceptor

Count
2 [PubChem][1]

Topological Polar Surface Area 52 Å² [PubChem][1]

Complexity (Predicted) 190 [PubChem][1]

Monoisotopic Mass 313.90542 Da [PubChem][1]

Note: Experimental data for properties such as melting point, boiling point, and solubility are

not readily available in the cited literature. The data presented above are computationally

derived and should be used as estimations.

Synthesis of 1,4-Dibromonaphthalene-2,3-diamine
A synthetic protocol for 1,4-dibromonaphthalene-2,3-diamine (referred to as 1,4-diamino-2,3-

dibromonaphthalene in the source) is detailed in Chinese patent CN109180423B. The method

involves the bromination of 1,4-diaminonaphthalene.[3]

Experimental Protocol
Materials:

1,4-diaminonaphthalene

Dichloromethane (DCM)

Brominating agent (e.g., N-Bromosuccinimide (NBS) or Bromine)
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Procedure:[3]

In a suitable reaction vessel, dissolve 1,4-diaminonaphthalene in dichloromethane (DCM).

Stir the mixture uniformly and cool the solution to a temperature range of 0-5 °C.

Slowly add the brominating agent to the cooled solution. The molar ratio of 1,4-

diaminonaphthalene to the brominating agent should be 1:2.

Maintain the reaction temperature at 0-5 °C and continue stirring for a period of 4-10 hours to

allow the reaction to proceed.

Upon completion, the product, 1,4-dibromonaphthalene-2,3-diamine, is obtained as a light

pink solid. The patent reports a yield of 94.9% with a purity of 94% when using NBS, and a

yield of 98.1% with 99% purity when using bromine.[3]

The following diagram illustrates the synthetic workflow for the preparation of 1,4-
Dibromonaphthalene-2,3-diamine.
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Reaction Conditions
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Caption: Synthetic pathway for 1,4-Dibromonaphthalene-2,3-diamine.

Reactivity and Applications
The primary application of 1,4-dibromonaphthalene-2,3-diamine, as indicated in the

literature, is as a chemical intermediate. The patent that describes its synthesis utilizes it in a

subsequent step to produce 2,3-dibromonaphthalene.[3] This suggests its role as a transient

species in multi-step organic syntheses.

The chemical structure, featuring two nucleophilic amine groups and two bromine atoms

susceptible to substitution or coupling reactions, makes it a versatile building block for

constructing more complex molecular architectures. Potential, though not explicitly

documented, applications could include the synthesis of:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3075788?utm_src=pdf-body-img
https://www.benchchem.com/product/b3075788?utm_src=pdf-body
https://www.benchchem.com/product/b3075788?utm_src=pdf-body
https://patents.google.com/patent/CN109180423B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3075788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heterocyclic compounds: The diamine functionality is a common precursor for the formation

of various heterocyclic rings, which are prevalent in pharmaceuticals and functional

materials.

Polymers: The difunctional nature of the molecule could allow for its use as a monomer in

polymerization reactions.

Ligands for coordination chemistry: The nitrogen atoms of the amine groups can act as

coordination sites for metal ions.

The following diagram illustrates the logical relationship of 1,4-Dibromonaphthalene-2,3-
diamine as a synthetic intermediate.

Synthesis Pathway Example
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Caption: Role as a synthetic intermediate.

Conclusion
1,4-Dibromonaphthalene-2,3-diamine is a valuable synthetic intermediate whose full potential

is yet to be extensively explored in publicly available literature. While experimental
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physicochemical data remains scarce, computational data provides a foundational

understanding of its properties. The documented synthetic route offers a clear pathway for its

preparation, enabling further investigation into its reactivity and potential applications in the

development of novel compounds for various scientific disciplines. Researchers and drug

development professionals may find this compound to be a useful building block for creating

new molecular entities with desired functionalities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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